Cas no 1309365-98-7 (1-(6-Bromoquinolin-3-yl)ethanone)

• Product Name: 1-(6-Bromoquinolin-3-yl)ethanone
• CAS No: 1309365-98-7
• MF: C₁₁H₈BrNO
• MW: 250.09132194519
• MDL: MFCD22571366
• CID: 2120288
• PubChem ID: 66579270
• Update Time: 2024-11-06

1-(6-Bromoquinolin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromoquinolin-3-yl)ethanone
• CNAKSEANMTUNDP-UHFFFAOYSA-N
• Ethanone,1-(6-bromo-3-quinolinyl)-
• Ethanone, 1-(6-bromo-3-quinolinyl)-
• D93359
• SCHEMBL9637
• AS-77655
• DA-12740
• AKOS022981397
• 1-(6-Bromoquinolin-3-yl)ethan-1-one
• 1-(6-bromo-3-quinolyl)ethanone
• 1309365-98-7
• 1-(6-Bromoquinolin-3-yl)ethanone

• MDL： MFCD22571366
• Inchi： 1S/C11H8BrNO/c1-7(14)9-4-8-5-10(12)2-3-11(8)13-6-9/h2-6H,1H3
• InChI Key： CNAKSEANMTUNDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC(C(C)=O)=CN=2

Computed Properties

• Exact Mass: 248.97893g/mol
• Monoisotopic Mass: 248.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines